Cas no 871332-97-7 ([3-methoxy-5-(trifluoromethyl)phenyl]boronic acid)

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid structure
871332-97-7 structure
Product Name:[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid
CAS No:871332-97-7
MF:C8H8BF3O3
MW:219.953533172607
MDL:MFCD08056362
CID:719330
PubChem ID:354334610
Update Time:2024-10-26

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-5-(trifluoromethyl)phenylboronic acid
    • 3-Methoxy-5-(trifluoromethyl)benzeneboronic acid
    • 3-Methoxy-5-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • [3-methoxy-5-(trifluoromethyl)phenyl]boronic acid
    • 3-Methoxy-5-trifluoromethylphenylboronic acid
    • Boronic acid,B-[3-methoxy-5-(trifluoromethyl)phenyl]-
    • Methyl chloroacetate
    • 3-Methoxy-5-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • (3-methoxy-5-(trifluoromethyl)phenyl)boronic acid
    • Boronic acid, [3-methoxy-5-(trifluoromethyl)phenyl]-
    • 3-Methoxy-5-(trifluoromethyl)benzeneboronicacid
    • 3-Methoxy-5-( trifluoromethyl)benzeneboronic acid
    • 5-METHOXY-3-TRIFLUOR
    • 5-METHO
    • B-[3-Methoxy-5-(trifluoromethyl)phenyl]boronic acid (ACI)
    • Boronic acid, [3-methoxy-5-(trifluoromethyl)phenyl]- (9CI)
    • 3-Methoxy-5-trifluoromethylbenzeneboronic acid
    • 5-Methoxy-3-trifluoromethylbenzeneboronic acid
    • (3-methoxy-5-(trifluoromethyl)phenyl)boronic acid, AldrichCPR
    • EN300-5478159
    • AKOS015851550
    • 3-Methoxy-5-(trifluoromethyl)phenylboronicacid
    • AB43024
    • DS-13519
    • DB-010608
    • 3-Methoxy-5-(trifluoromethyl)phenylboronic acid;3-Methoxy-5-trifluoromethylphenylboronic acid
    • CS-W009508
    • I12048
    • MFCD08056362
    • 871332-97-7
    • M2943
    • SY038125
    • J-512768
    • DTXSID50660239
    • SCHEMBL1409616
    • MDL： MFCD08056362
    • Inchi： 1S/C8H8BF3O3/c1-15-7-3-5(8(10,11)12)2-6(4-7)9(13)14/h2-4,13-14H,1H3
    • InChI Key： GKEMDZIGTOAZRK-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(B(O)O)C=C(OC)C=1)(F)F

Computed Properties

  • Exact Mass: 220.05200
  • Monoisotopic Mass: 220.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.36
  • Melting Point: 159-162
  • Boiling Point: 318.3℃ at 760 mmHg
  • Flash Point: 146.3°C
  • Refractive Index: 1.464
  • Water Partition Coefficient: Sparingly soluble in water 0.42 g/L @ 25°C.
  • PSA: 49.69000
  • LogP: 0.39380

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Security Information

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Pricemore >>

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M104113-1g
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 871332-97-7 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Production Method

Production Method 1

454-90-0 454-90-0
871332-97-7 871332-97-7
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  16 h, 80 °C
1.2 Reagents: Sodium periodate Solvents: Water ;  15 min, rt
Reference
One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes
Murphy, Jaclyn M.; et al, Organic Letters, 2007, 9(5), 757-760

Production Method 2

479411-93-3 479411-93-3
871332-97-7 871332-97-7
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Water ;  15 min, rt
Reference
One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes
Murphy, Jaclyn M.; et al, Organic Letters, 2007, 9(5), 757-760

Production Method 3

479411-93-3 479411-93-3
871332-97-7 871332-97-7
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  17 h, rt
Reference
Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling
Tzschucke, C. Christoph; et al, Organic Letters, 2007, 9(5), 761-764

Production Method 4

73183-34-3 73183-34-3
454-90-0 454-90-0
871332-97-7 871332-97-7
Reaction Conditions
1.1 Reagents: Pinacolborane ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane ;  24 h, 80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  17 h, rt
Reference
Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling
Tzschucke, C. Christoph; et al, Organic Letters, 2007, 9(5), 761-764

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Raw materials

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Preparation Products

[3-methoxy-5-(trifluoromethyl)phenyl]boronic acid Related Literature

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